1-Chlorooctane

• IUPAC Name: 1-chlorooctane
• InChI: InChI=1S/C8H17Cl/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3
• InChI Key: CNDHHGUSRIZDSL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCl
• Molecular Formula: C8H17Cl
• DSSTOX Substance ID: DTXSID0021543
• Molecular Weight: 148.67 g/mol
• Physical Description: Liquid, Colorless liquid; [HSDB]
• Boiling Point: 181.5 °C @ 760 MM HG
• Flash Point: 70 °C, 158 °F
• Solubility: INSOL IN WATER; VERY SOL IN ALCOHOL, ETHER; SLIGHTLY SOLUBLE IN CARBON TETRACHLORIDE, SOL IN MOST ORG SOLVENTS
• Density: 0.8738 @ 20 °C/4 °C
• Vapor Pressure: 0.95 [mmHg], 0.95 mm Hg at 25 °C
• Color/Form: COLORLESS LIQUID
• CAS No.: 111-85-3, 57214-71-8
• Melting Point: -57.8 °C

Description

1-Chlorooctane is a useful research compound. Its molecular formula is C8H17Cl and its molecular weight is 148.67 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 3.29e-05 minsol in water; very sol in alcohol, ether; slightly soluble in carbon tetrachloridesol in most org solvents. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 5406. The United Nations designated GHS hazard class pictogram is Health Hazard;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Vibrational Analysis : 1-Chlorooctane is notable for its liquid state at ambient temperatures and is used in synthetic applications. Its Fourier transform infrared and Raman spectra have been studied in detail, offering insights into its molecular vibrations and potential applications in molecular spectroscopy (Singh, Jaggi, & Singh, 2010).

• Polymer-Wrapped Carbon Nanotubes : This compound plays a role in the preparation of polymer-wrapped single-walled carbon nanotubes, indicating its utility in nanotechnology and materials science (Star et al., 2001).

• Heat Capacities Measurement : this compound's heat capacities have been measured, contributing to our understanding of its thermodynamic properties. Such data are crucial for various industrial and chemical processes (Chorążewski, Góralski, & Tkaczyk, 2005).

• Environmental Analysis : It has been identified in environmental extracts, showcasing its relevance in environmental chemistry and pollution studies (Krock & Wilkins, 1996).

• Volumetric Properties in Mixtures : The compound's role in understanding the volumetric properties and viscosities of various chemical mixtures has been studied, indicating its importance in solution chemistry (Matos, Trenzado, & Alcalde, 2002).

• Aqueous Solubility and Air/Water Partition Coefficients : Its aqueous solubility and partition coefficients have been analyzed, which is vital for understanding its behavior in different phases and its environmental impact (Sarraute, Delépine, Costa Gomes, & Majer, 2004).

• Catalysis in Chemical Reactions : this compound has been used in catalytic reactions for bond cleavage of ethers, demonstrating its utility in organic synthesis and catalysis (Guo et al., 2001).

• Microemulsion Studies : The compound is involved in the study of microemulsions, particularly in understanding phase behavior and microstructure, which is important in colloid and surface science (Deen & Pedersen, 2008).

Safety and Hazards

1-Chlorooctane is classified as a combustible liquid. It may be fatal if swallowed and enters airways. It is very toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding release to the environment, wearing protective equipment, and storing in a well-ventilated place.

Mechanism of Action

Target of Action

1-Chlorooctane, also known as Octyl chloride, is a reactant in chemical reactions, particularly in nucleophilic substitution reactions . The primary targets of this compound are nucleophiles, such as hydroxide ions .

Mode of Action

This compound interacts with its targets (nucleophiles) through nucleophilic substitution reactions . In these reactions, the chlorine atom in this compound is replaced by a nucleophile, such as a hydroxide ion . This results in the formation of corresponding alcohols .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific nucleophilic substitution reactions it participates in. For instance, when this compound reacts with a hydroxide ion, an alcohol is formed . This could potentially alter the biochemical environment within a cell.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence and concentration of nucleophiles in the environment can affect the rate and extent of nucleophilic substitution reactions involving this compound . Additionally, factors such as temperature and pH could potentially influence the stability and reactivity of this compound.

Biochemical Analysis

Biochemical Properties

It is known that 1-Chlorooctane is a hydrophobic molecule, which suggests that it may interact with other hydrophobic molecules such as lipids and proteins within cells .

Cellular Effects

Inhalation of high concentrations of this compound can cause symptoms like headache, dizziness, tiredness, and nausea

Molecular Mechanism

Given its hydrophobic nature, it may interact with lipid membranes or hydrophobic pockets within proteins .

Temporal Effects in Laboratory Settings

It is known that this compound has a boiling point of 455.2 K .

Metabolic Pathways

Given its structure, it is likely metabolized by the liver, similar to other chlorinated hydrocarbons .

Transport and Distribution

Due to its hydrophobic nature, it may be able to pass through lipid membranes and distribute throughout the body .

Subcellular Localization

Given its hydrophobic nature, it may localize to lipid-rich areas such as the cell membrane or within lipid droplets .

Synthesis routes and methods I

Procedure details

Into a reactor system in accordance with Example 1 there were pumped octyl alcohol and phosphorus trichloride in a molar ratio of 2.90 : 1. The pressure in the flow line was 30 atm. The residence time in reaction zone 1 was 3 minutes; in the preheater, 2 minutes; and, in reaction zone 2, 28 minutes. The temperature at the outlet of reaction zone 1 was 100° C. Following preheating to 150° C, an average temperature of 150° to 155° C was maintained in reaction zone 2. One obtained in the organic phase 96% octyl chloride in a yield of 98% with respect to octyl alcohol. The product contained 0.19% dioctyl ether. Space-time yield: 1.4 kg/hour, liter.

Synthesis routes and methods II

Procedure details

In JP 74/034 646, for example, n-octyl alcohol is reacted with HCl gas at 130° C., with pyridine as a catalyst, to form n-octyl chloride. The product is distilled off at reduced pressure. The yield here is only 93.6%, based on the alcohol used.

Synthesis routes and methods III

Procedure details

1 g (0.0015 mol, equivalent weight=666 gram per mole repeat unit) polymer 5 was placed into a 50 ml Schlenk and dissolved in THF anhydrous (30 ml). The Schlenk was connected to a trap with a NaOH solution (2M) for absorption of HCl and SO2. Then pyridine anhydrous 0.5 ml (0.0062 mol), and SOCl2 0.3 ml (0.0041 mol) were added dropwise at room temperature into the Schlenk. The temperature was slowly increased and maintained at 60° C. for 3 h. Excess of SOCl2 and THF were distilled off under vacuum at 50° C. for 30 minutes, the resulting crude acid chloride polymer. Then freshly distilled THF (30 ml) was added to dissolve the acylated polymer. After 30 minutes needed for complete dissolution of polymer, a solution of excess 8-chloro-1-octanol 1.05 ml (2 mol.eq, 0.0062 mol) was added dropwise to the polymer solution at room temperature under vigorous stirring, and allowed to stir for 24 h. The polymer was recovered by precipitating into distilled water. The product purification was made by dissolution in hot CH2Cl2, precipitation in ethanol and drying at 50° C. in vacuum oven to obtain Polymer 9 as a brown solid (1.39 g, yield 95%) with the following characteristics:

Customer Q & A

Q1: What is the molecular formula and weight of 1-chlorooctane?

A1: this compound has the molecular formula C8H17Cl and a molecular weight of 148.68 g/mol.

Q2: Can you provide some spectroscopic data for this compound?

A: While specific spectroscopic data isn't available in the provided abstracts, researchers have studied the vibrational analysis of this compound []. Additionally, infrared and near-infrared absorptions of 2-nonanol and 1-nonanol, structurally similar to this compound, have been characterized in hydrocarbon solvents [].

Q3: How does the alkyl chain length of 1-chloroalkanes influence their behavior in non-ionic microemulsions?

A: Research on non-ionic microemulsions formed with pentaethyleneglycol dodecyl ether, water, and various 1-chloroalkanes (C8-C16) reveals that increasing the alkyl chain length of the 1-chloroalkane leads to a decrease in both the efficiency of the surfactant and its monomeric solubility in oil []. This suggests that the longer alkyl chain promotes stronger interactions within the oil phase, making the surfactant less effective in forming microemulsions.

Q4: What is the impact of alkyl chain length on the self-aggregation properties of bacteriochlorophyll-d analogs containing a 1-chloroalkane moiety?

A: In studies using this compound as a solvent, bacteriochlorophyll-d analogs with varying branched alkyl chain lengths at the 17-propionate residue exhibited temperature-dependent self-aggregation []. The research suggests that longer alkyl chains lead to higher melting points for the self-assembled chlorosomal structures. This implies that longer chains promote stronger van der Waals interactions between the molecules, leading to more stable aggregates.

Q5: Are there differences in the interactions of alkyl formates with n-alkanes compared to 1-chloroalkanes?

A: Yes, measurements of excess enthalpies (hE) show that alkyl formates interact more strongly with aliphatic hydrocarbons (n-alkanes) than with 1-chloroalkanes []. This difference in interaction strength highlights the influence of the chlorine atom on the intermolecular forces.

Q6: How does this compound participate in radical reactions with silicon surfaces?

A: When silicon is ground in the presence of this compound, a monolayer of carbon forms on the silicon surface. This process occurs through a radical mechanism, evidenced by the presence of expected combination and disproportionation products of alkyl radicals []. This finding suggests that this compound can act as a source of alkyl radicals under these conditions.

Q7: How does the presence of water affect the efficiency of sodium/liquid ammonia (Na/NH3) dechlorination of this compound in soil remediation?

A: Studies demonstrate that while Na/NH3 is effective in dechlorinating this compound in soil, the presence of water reduces the efficiency of the process []. This is due to the competitive reaction of solvated electrons with water molecules, reducing the availability of electrons for dechlorination.

Q8: Can this compound be used as a starting material for the synthesis of primary phosphines?

A: Yes, this compound can be converted to the corresponding primary phosphine by reacting it with bis(trichlorosilyl)phosphide anion ([P(SiCl3)2]-) generated in situ from phosphoric acid and trichlorosilane []. This method provides a viable synthetic route for accessing this important class of organophosphorus compounds.

Q9: How does the solubility of anthracene change in binary mixtures of alkanes and this compound?

A: The solubility of anthracene in binary mixtures of alkanes and this compound has been studied at 298.2 K []. While the abstract doesn't provide specific details, it suggests that the solubility is influenced by the composition of the solvent mixture, highlighting the role of intermolecular interactions between the solute and the different solvent components.

Q10: How does the addition of this compound to a binary mixture of methyl butanoate and n-heptane affect the mixture’s volumetric properties and viscosities?

A: The ternary mixture of methyl butanoate, n-heptane, and this compound has been studied in terms of its volumetric properties and viscosities across a temperature range of 283.15 K to 313.15 K []. While the details are not provided in the abstract, this research suggests that this compound influences the intermolecular interactions within the mixture, leading to changes in its physical properties.

Q11: What is the significance of studying the excess molar volumes (VE) of mixtures containing this compound and ketones?

A: Measurements of VE provide valuable insights into the nature and strength of intermolecular interactions between different components in a mixture. For instance, positive VE values observed in mixtures of this compound with ketones like butan-2-one [] and 3-alkanones [] suggest weaker interactions between unlike molecules compared to like molecules. These studies contribute to a deeper understanding of the thermodynamics of liquid mixtures.